Cas no 132622-85-6 ((2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid
• CAS No: 132622-85-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD14582688
• CID: 2132100
• PubChem ID: 14842643
• Update Time: 2025-10-24

(2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid
• (2R,4R)-4-cyano-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2R,4R)-4-Cyano-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) ester
• (2R,4R)-4-Cyanopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• MIVXQYMYEMUMKK-JGVFFNPUSA-N
• (2R,4R)-1-(tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylicacid
• DTXSID80564615
• (2R,4R)-1-(t-Butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid
• MFCD14582688
• 132622-85-6
• (4R)-1-(tert-Butoxycarbonyl)-4-cyano-D-proline
• SCHEMBL2707931
• (4R)-1-Boc-4-cyano-D-proline

• MDL： MFCD14582688
• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(16)13-6-7(5-12)4-8(13)9(14)15/h7-8H,4,6H2,1-3H3,(H,14,15)/t7-,8+/m0/s1
• InChI Key： MIVXQYMYEMUMKK-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C#N)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 240.11100700Da
• Monoisotopic Mass: 240.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.25
• Melting Point: 134-135 ºC

Additional information on (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid

Recent Advances in the Application of (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid (CAS: 132622-85-6) in Chemical Biology and Pharmaceutical Research

The compound (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid (CAS: 132622-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile building block in the synthesis of peptidomimetics and bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of novel drug candidates targeting various diseases, including viral infections, cancer, and neurological disorders.

One of the most notable applications of this compound is its use in the synthesis of hepatitis C virus (HCV) NS3/4A protease inhibitors. Researchers have demonstrated that the stereochemistry at the 2 and 4 positions of the pyrrolidine ring is critical for achieving high inhibitory activity and selectivity. The tert-butoxycarbonyl (Boc) protecting group enhances the stability of the intermediate during synthetic processes, while the cyano group provides a handle for further functionalization. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed optimized synthetic routes for this compound, emphasizing its importance in medicinal chemistry.

In addition to its role in antiviral drug development, (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid has been employed in the design of covalent inhibitors targeting cancer-related proteins. A 2023 study published in ACS Chemical Biology reported the use of this compound as a scaffold for developing selective inhibitors of Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The researchers utilized the cyano group to introduce electrophilic warheads capable of forming covalent bonds with cysteine residues in the target protein, leading to improved potency and pharmacokinetic properties.

Recent advancements in synthetic methodology have also focused on improving the efficiency of producing this chiral building block. A team from MIT developed an asymmetric catalytic hydrogenation protocol that significantly reduces the number of steps required to synthesize the compound from commercially available starting materials. This breakthrough, published in Nature Chemistry in early 2023, has important implications for scaling up production while maintaining high enantiomeric purity, which is crucial for pharmaceutical applications.

The compound's potential in central nervous system (CNS) drug discovery has also been explored. Its rigid pyrrolidine core serves as an excellent scaffold for designing molecules that can cross the blood-brain barrier. Several research groups have incorporated this building block into novel gamma-aminobutyric acid (GABA) analogues and neuropeptide mimetics, showing promising results in preclinical models of epilepsy and neurodegenerative diseases.

Looking forward, the unique structural features of (2R,4R)-1-(Tert-butoxycarbonyl)-4-cyanopyrrolidine-2-carboxylic acid continue to inspire new applications in drug discovery. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production, positions this compound as an increasingly important tool in medicinal chemistry. Future research directions may include its application in PROTAC (proteolysis targeting chimera) design and as a component of targeted drug delivery systems.